(2-methoxypropyl)(methyl)amine hydrochloride
Overview
Description
(2-Methoxypropyl)(methyl)amine hydrochloride: is a chemical compound with the molecular formula C5H13NOCl. It is a derivative of amines and is commonly used in various scientific research applications, including chemistry, biology, medicine, and industry. This compound is known for its versatility and reactivity, making it a valuable tool in synthetic organic chemistry.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (2-methoxypropyl)(methyl)amine hydrochloride typically involves the reaction of 2-methoxypropylamine with methyl chloride under controlled conditions. The reaction is usually carried out in an organic solvent, such as dichloromethane, at a temperature range of 0°C to room temperature. The reaction mixture is then quenched with hydrochloric acid to form the hydrochloride salt.
Industrial Production Methods: In an industrial setting, the production of this compound is scaled up using similar reaction conditions. Large reactors are employed to handle the increased volume of reactants, and the process is optimized to ensure high yield and purity. The final product is purified through crystallization and filtration techniques to obtain the desired compound.
Chemical Reactions Analysis
(2-Methoxypropyl)(methyl)amine hydrochloride: undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxo-compounds.
Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) to produce the corresponding amine.
Substitution: Nucleophilic substitution reactions can occur, where the chloride ion is replaced by other nucleophiles, such as alkyl or aryl groups.
Common Reagents and Conditions:
Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)
Reduction: Lithium aluminum hydride (LiAlH4)
Substitution: Various nucleophiles, depending on the desired product
Major Products Formed:
Oxidation: Oximes, aldehydes, or carboxylic acids
Reduction: Primary amines
Substitution: Alkyl or aryl amines
Scientific Research Applications
(2-Methoxypropyl)(methyl)amine hydrochloride: has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.
Biology: The compound is utilized in biochemical studies to investigate enzyme mechanisms and protein interactions.
Medicine: It serves as an intermediate in the development of new drugs and therapeutic agents.
Industry: It is employed in the production of specialty chemicals and materials.
Mechanism of Action
(2-Methoxypropyl)(methyl)amine hydrochloride: is similar to other amine hydrochlorides, such as (2-methoxy-2-methylpropyl)(methyl)amine hydrochloride and (2-methoxypropyl)methylamine hydrochloride . it is unique in its structure and reactivity, making it suitable for specific applications.
Comparison with Similar Compounds
(2-Methoxy-2-methylpropyl)(methyl)amine hydrochloride
(2-Methoxypropyl)methylamine hydrochloride
Properties
CAS No. |
1185304-30-6 |
|---|---|
Molecular Formula |
C5H14ClNO |
Molecular Weight |
139.6 |
Purity |
95 |
Origin of Product |
United States |
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